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Compound of Interest

Compound Name: 6-methyl-1H-indazol-7-amine
CAS No.: 221681-91-0
Cat. No.: B1270187
Get Quote
. J

Introduction & Scope

6-Methyl-1H-indazol-7-amine is a critical heterocyclic scaffold, frequently utilized as a key
intermediate in the synthesis of covalent kinase inhibitors (e.g., KRAS G12C inhibitors). Its
structural integrity is paramount for downstream coupling reactions, yet the presence of the
electron-rich amino group at position 7 renders it susceptible to oxidation and degradation.

This Application Note provides a rigorous technical guide for the purification and crystallization
of 6-methyl-1H-indazol-7-amine. Unlike generic protocols, this guide addresses the specific
physicochemical challenges of the amino-indazole core, offering self-validating workflows
designed to maximize purity (>98%) and yield.

Key Physicochemical Characteristics
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Property Description

CAS Number 221681-91-0

Molecular Formula CsHoN3

Molecular Weight 147.18 g/mol

Appearance Off-white to beige solid (darkens upon oxidation)

High: DMSO, DMF, Methanol, Ethyl Acetate
Solubility Profile (Hot)Moderate: Dichloromethane, EthanolLow:

Water (Neutral), Hexanes, Heptane

o o Amphoteric (Indazole NH is weakly acidic;
Acidity/Basicity Amine NH: is basic)
2

Strategic Purification Logic

The purification of 6-methyl-1H-indazol-7-amine requires a strategy that balances solubility
differentials with chemical stability. We employ three distinct methodologies depending on the
impurity profile of the crude material.

Method A: Acid-Base "Swing" Purification

Best for: Crude material containing non-basic organic impurities (e.g., unreacted nitro
precursors, neutral coupling byproducts). Mechanism: Exploits the basicity of the exocyclic
amine to form a water-soluble hydrochloride salt, allowing filtration of non-basic impurities
before regenerating the free base.

Method B: Anti-Solvent Recrystallization

Best for: Final polishing of material with >90% purity to achieve >98% HPLC purity.
Mechanism: Utilizes the high solubility of the compound in polar aprotic solvents (Ethyl Acetate)
and its insolubility in non-polar alkanes (Heptane).

Method C: Reactive Crystallization (Salt Formation)

Best for: Long-term storage. Mechanism: Conversion to the hydrochloride salt (6-methyl-1H-
indazol-7-aminium chloride), which exhibits superior oxidative stability compared to the free
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base.

Detailed Experimental Protocols
Protocol 1: Acid-Base "Swing" Purification

Objective: Isolate 6-methyl-1H-indazol-7-amine from a crude reaction mixture containing
neutral organic impurities.

Reagents:

Hydrochloric Acid (1M aq)

Sodium Hydroxide (2M aq) or Saturated NaHCO3

Ethyl Acetate (EtOAC)

Activated Carbon (optional)[1]

Step-by-Step Procedure:

Dissolution: Suspend the crude solid (10 g) in Ethyl Acetate (100 mL). Stir at room
temperature.

Acid Extraction: Add 1M HCI (120 mL) to the suspension. Stir vigorously for 15 minutes. The
amine will protonate and migrate to the aqueous phase.

o Checkpoint: Ensure the aqueous layer is pH < 2.

Phase Separation: Transfer to a separatory funnel. Separate the layers.
o Organic Layer:[2] Contains non-basic impurities (Discard or analyze for recovery).

o Agueous Layer: Contains the target amine salt.[3][4][5]

Filtration (Clarification): If the aqueous layer is cloudy or colored, treat with Activated Carbon
(0.5 g), stir for 30 mins, and filter through Celite to remove insoluble particulates.
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o Base Precipitation: Cool the agueous solution to 0-5°C in an ice bath. Slowly add 2M NaOH
(or Sat. NaHCOs) dropwise with stirring until pH reaches ~9-10.

o Observation: The product should precipitate as an off-white solid.

« |solation: Filter the solid using a Buchner funnel. Wash the cake with ice-cold water (2 x 20
mL) to remove inorganic salts.

e Drying: Dry the solid in a vacuum oven at 40°C for 12 hours.

Protocol 2: Anti-Solvent Crystallization (EtOAc /
Heptane)

Objective: Recrystallization to remove trace impurities and improve crystal habit.
Reagents:

¢ Solvent: Ethyl Acetate (EtOAc)

e Anti-Solvent: n-Heptane

» Nitrogen atmosphere (recommended)

Step-by-Step Procedure:

¢ Dissolution: Place the crude amine (5 g) in a round-bottom flask equipped with a reflux
condenser. Add EtOAc (25 mL).

¢ Heating: Heat the mixture to reflux (approx. 77°C) with stirring.

o Note: If the solid does not completely dissolve, add more EtOAc in 2 mL increments. Avoid
a large excess of solvent.

o Hot Filtration: If insoluble particles remain, filter the hot solution rapidly through a pre-
warmed glass frit or syringe filter.

e Anti-Solvent Addition: While maintaining the solution near reflux, slowly add n-Heptane
dropwise.
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o Endpoint: Stop addition immediately when a persistent slight turbidity (cloudiness) is
observed.

e Re-dissolution: Add a minimal amount of hot EtOAc (0.5 - 1 mL) to clear the turbidity.

o Controlled Cooling: Remove the heat source. Allow the flask to cool slowly to room
temperature on a cork ring (insulation helps form larger crystals).

o Aging:[6] Once at room temperature, cool further in an ice bath (0-5°C) for 1 hour to
maximize yield.

« Filtration: Collect the crystals by vacuum filtration.
e Washing: Wash the filter cake with a cold mixture of EtOAc/Heptane (1:3 ratio).
e Drying: Dry under high vacuum at 40°C.

Process Visualization
Workflow: Acid-Base Purification Logic

The following diagram illustrates the chemical logic separating the target amine from neutral
impurities.
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Figure 1: Flowchart demonstrating the Acid-Base "Swing" purification strategy for isolating 6-

methyl-1H-indazol-7-amine.

Workflow: Anti-Solvent Crystallization Setup

This diagram details the critical thermodynamic steps in the recrystallization process.
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Figure 2: Step-by-step logic for the Anti-Solvent Crystallization of 6-methyl-1H-indazol-7-

amine.

Troubleshooting & Optimization

Issue Probable Cause Corrective Action
Re-heat to reflux.[7] Add more
) solvent (EtOAC) to dilute. Cool
. Solution cooled too fast or o
Oiling Out o more slowly with vigorous
solvent ratio incorrect. o
stirring. Seed crystals may be
required.[4]
Concentrate the mother liquor
Too much solvent used or )
] ) ] by rotary evaporation and
Low Yield product is too soluble in )
) repeat cooling. Use a colder
mother liquor. )
ice bath (-10°C).[8]
Perform all steps under
o _ Nitrogen. Add a reducing agent
Oxidation of the amino group. ) o
Dark Color (e.g., Sodium Metabisulfite)

[9]

during the aqueous acid wash

step in Protocol 1.

Insoluble Matter

Inorganic salts or polymer

byproducts.

Perform a hot filtration step
before cooling (Protocol 2,
Step 3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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